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Compound of Interest

Compound Name: Pridinol mesylate

Cat. No.: B013846

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pridinol mesylate is a centrally acting anticholinergic agent and muscle relaxant. This
document provides a comprehensive technical overview of Pridinol mesylate, with a specific
focus on its chemical and physical properties, pharmacological profile, and analytical and
synthetic methodologies. All quantitative data is presented in structured tables for ease of
comparison. Detailed experimental protocols for its synthesis and analysis are provided, along
with visualizations of its mechanism of action and experimental workflows to support research
and development efforts.

Chemical and Physical Properties

Pridinol mesylate is a white to off-white crystalline powder. It is the methanesulfonate salt of
Pridinol.

Table 1: Physicochemical Properties of Pridinol Mesylate

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b013846?utm_src=pdf-interest
https://www.benchchem.com/product/b013846?utm_src=pdf-body
https://www.benchchem.com/product/b013846?utm_src=pdf-body
https://www.benchchem.com/product/b013846?utm_src=pdf-body
https://www.benchchem.com/product/b013846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 6856-31-1 [1112]
Molecular Formula C21H29NO4S [2]
Molecular Weight 391.53 g/mol [2]

White to Off-White Crystalline
Appearance [1]

Powder
Melting Point 152.5-155 °C [1]

Sparingly soluble in water.

- Soluble in ethanol. Slightly
Solubility _ [3]
soluble in chloroform and ethyl

acetate.
pKa (Strongest Basic) 9.34 (Predicted) [4]
LogP 3.7 (Predicted) [4]

Spectroscopic Data

Table 2: Spectroscopic Data for Pridinol Mesylate

Technique Data

1H NMR Predicted spectrum available.[1]

13C NMR Predicted spectrum available.

Mass Spectrometry (MS) Intense peaks at m/z: 98, 113, 180, 295.[3]

Infrared (IR) Spectroscopy Data available.
Pharmacology

Pridinol mesylate functions as a centrally acting muscle relaxant with anticholinergic
properties.[5][6] Its therapeutic effects are primarily attributed to its antagonism of muscarinic
acetylcholine receptors.[2][7]
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Mechanism of Action

Pridinol mesylate is an antagonist of muscarinic acetylcholine receptors (mMAChRSs), with
activity reported at M1 and M2 subtypes.[2] By blocking these receptors, it inhibits the action of
acetylcholine, a neurotransmitter that mediates muscle contraction.[5] This antagonism occurs
in both the central and peripheral nervous systems, leading to a reduction in muscle spasms
and stiffness.[5][6]

The binding of acetylcholine to M1, M3, and M5 muscarinic receptors, which are coupled to
Gq/11 proteins, typically activates phospholipase C (PLC). PLC then hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol
(DAG). IPs stimulates the release of intracellular calcium (Ca2*), leading to smooth muscle
contraction. Pridinol mesylate, by blocking these receptors, prevents this signaling cascade.

M2 and M4 receptors are coupled to Gi/o proteins, which inhibit adenylyl cyclase, leading to a
decrease in intracellular cyclic adenosine monophosphate (CAMP). By antagonizing these
receptors, pridinol can modulate neuronal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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